Cas no 1956-10-1 (4-Nitrophenyl caprylate)

• Product Name: 4-Nitrophenyl caprylate
• CAS No: 1956-10-1
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD00024665
• CID: 84036
• PubChem ID: 97416
• Update Time: 2025-06-14

4-Nitrophenyl caprylate Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenyl octanoate
• Caprylic acid 4-nitrophenyl ester~4-Nitrophenyl octanoate~Octanoic acid 4-nitrophenyl ester
• 4-NITROPHENYL CAPRYLATE
• 4-Nitrophenyl caprylate Caprylic acid 4-nitrophenyl ester Octanoic acid 4-nitrophenyl ester
• Caprylic acid 4-nitrophenyl ester
• Octanoic acid 4-nitrophenyl ester
• octanoic acid p-nitrophenol ester
• octanoic acid p-nitrophenyl ester
• para-Nitrophenyl octanoate
• p-Nitrophenyl caprylate
• pNP-caprylate
• pNP-octanoate
• Octanoic acid, 4-nitrophenyl ester
• (4-nitrophenyl) octanoate
• 4-Nitrophenyloctanoate
• Octanoic acid,4-nitrophenyl ester
• GGIDEJQGAZSTES-UHFFFAOYSA-N
• NSC122034
• SBB061983
• A
• FT-0619253
• DTXSID4075166
• CHEMBL3272669
• 4-Nitrophenyl octanoate, >=90.0% (GC)
• SCHEMBL132049
• W-200568
• p-nitrophenyl octanoate
• AMY41651
• AKOS015890855
• NSC 122034
• E79369
• 1956-10-1
• NSC-122034
• MS-8966
• MFCD00024665
• DB-044916
• 4-Nitrophenyl caprylate

• MDL： MFCD00024665
• Inchi： 1S/C14H19NO4/c1-2-3-4-5-6-7-14(16)19-13-10-8-12(9-11-13)15(17)18/h8-11H,2-7H2,1H3
• InChI Key： GGIDEJQGAZSTES-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(CCCCCCC)=O

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: liquid
• Density: 1.095
• Boiling Point: 378.7 ºC at 760 mmHg
• Flash Point: 149.1 ºC
• Refractive Index: 1.510
• PSA: 72.12000
• LogP: 4.38390
• Sensitiveness: Sensitive to light & sensitive to humidity
• Solubility: Insoluble in water

4-Nitrophenyl caprylate Security Information

• Hazard Category Code： R43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R43
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-Nitrophenyl caprylate

Comprehensive Guide to 4-Nitrophenyl Caprylate (CAS No. 1956-10-1): Properties, Applications, and Research Insights

4-Nitrophenyl caprylate (CAS No. 1956-10-1), a specialized ester derivative of 4-nitrophenol and caprylic acid, is a critical reagent in biochemical and industrial research. This compound is widely recognized for its role as a chromogenic substrate in enzymatic assays, particularly for detecting lipase activity and esterase activity. Its molecular structure, featuring an aromatic nitro group and a medium-chain fatty acid, makes it highly reactive and suitable for precise analytical applications.

In recent years, the demand for 4-Nitrophenyl caprylate has surged due to its utility in biomedical research and diagnostic kits. Researchers frequently search for "4-Nitrophenyl caprylate synthesis" or "how to use 4-Nitrophenyl caprylate in lipase assays," reflecting its importance in studying metabolic disorders and enzyme kinetics. The compound’s ability to produce a yellow-colored product (4-nitrophenol) upon hydrolysis allows for easy spectrophotometric detection, making it a favorite in high-throughput screening.

The physicochemical properties of 4-Nitrophenyl caprylate include a molecular weight of 251.28 g/mol and a melting point range of 40–45°C. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol facilitates its use in laboratory settings. Notably, its stability under controlled conditions ensures reliable performance in long-term experiments, addressing common user queries such as "4-Nitrophenyl caprylate storage conditions."

Beyond enzymatic assays, 4-Nitrophenyl caprylate is explored in material science for designing smart coatings and biodegradable polymers. Innovations in green chemistry have also spotlighted its potential as a bio-based catalyst, aligning with trends toward sustainable laboratory practices. Discussions on platforms like ResearchGate often highlight its role in "enzyme immobilization techniques" and "nanoparticle functionalization."

For quality assurance, analytical techniques like HPLC and thin-layer chromatography (TLC) are employed to verify the purity of 4-Nitrophenyl caprylate. Suppliers typically provide certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical and academic buyers. This transparency responds to frequent searches like "4-Nitrophenyl caprylate purity standards" and "CAS 1956-10-1 suppliers."

In summary, 4-Nitrophenyl caprylate (CAS No. 1956-10-1) bridges fundamental research and applied science, driven by its versatility and reliability. Its integration into cutting-edge fields like precision medicine and environmental monitoring ensures its continued relevance in scientific advancements.